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605 Free Base

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: AFR-605 free base
CAS No.: 214707-81-0
Cat. No.: B1664406
Get Quote
. J

Core Directive & Compound Profile

AFR-605 Free Base (CAS# 214707-81-0) is a high-potency indazole-3-carboxamide derivative
acting as a selective 5-HT4 receptor ligand (serotoninergic agent).[1] Literature data indicates a
pA2 value of ~10.8, corresponding to picomolar affinity.[1]

Critical Safety Alert: Due to its extreme potency (sub-nanomolar activity), AFR-605 must be
handled as a Control Band 4 (High Containment) compound.[1] Standard laboratory disposal
methods (e.g., drain disposal, simple trash) are strictly prohibited due to the risk of
environmental bioaccumulation and unintended physiological effects on aquatic life.[1]
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Property Data Implication for Disposal

Indazole-piperidine (Free Basic nitrogen; reactive with

Chemical Class i
Base) strong acids.[1]

Insoluble in water. Requires
Solubility Hydrophobic (Lipophilic) DMSO or Ethanol for
cleaning/solubilization.[1]

pA2 = 10.8 ( High Potency. Zero-tolerance
Potency for dust generation or
< 1nM) aerosolization.[1]

High risk of inhalation; use

Physical State Solid (Powder) static-dissipative weighing
procedures.[1]

Personal Protective Equipment (PPE) & Engineering
Controls

Before initiating any disposal or cleaning procedure, ensure the following barrier protection is in
place.

» Respiratory: Handling open powder requires a Class Il Biological Safety Cabinet (BSC) or a
chemical fume hood with HEPA filtration.[1] If outside containment, a P100/N95 respirator is

mandatory.[1]
o Dermal:Double-gloving is required.[1]
o Inner Layer: Nitrile (4 mil).[1]
o Quter Layer: Nitrile (extended cuff, >5 mil) or Neoprene.[1]

e Ocular: Chemical splash goggles (standard safety glasses are insufficient for high-potency

washdowns).[1]

Disposal Workflows
A. Solid Waste (Pure Compound, Spills, Contaminated Wipes)[1]
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e Primary Containment: Place all solid waste (weigh boats, contaminated Kimwipes, gloves)
into a clear polyethylene bag (4 mil).[1]

o Secondary Containment: Seal the primary bag and place it into a yellow hazardous waste
bag or a rigid hazardous waste drum labeled "High Potency Pharmaceutical Waste."[1]

» Destruction Method:High-Temperature Incineration is the only acceptable destruction
method.[1] Do not autoclave (AFR-605 is thermally stable but not deactivated by steam).[1]

B. Liquid Waste (Stock Solutions in DMSO/Ethanol)[1]

e Segregation: Do not mix with aqueous waste streams.[1] AFR-605 free base will precipitate
in water, creating "hot spots" of solid active drug in the liquid waste container.[1]

¢ Solvent Stream: Dispose of stock solutions into the Non-Halogenated Organic Solvent waste
stream (assuming DMSO/EtOH vehicle).[1]

o Labeling: Tag container with: "Contains Trace High-Potency 5-HT4 Ligand (AFR-605)."

C. Glassware Decontamination (The "Triple Solvation" Method)

Because AFR-605 is a lipophilic free base, water washing is ineffective and dangerous
(spreads contamination).[1]

» Solvent Rinse 1: Rinse glassware with Acetone or Ethanol to dissolve the free base.[1]
Collect this rinse as organic waste.

» Solvent Rinse 2: Repeat with fresh solvent.[1]

e Acid Wash (Optional but Recommended): Rinse with 10% Acetic Acid or 0.1M HCI.[1] This
converts any residual free base into a water-soluble salt, facilitating removal.[1]

» Final Wash: Wash with soap and water in a standard sink.[1]

Visualized Decision Tree (Graphviz)
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Start: AFR-605 Waste Identified

Determine Physical State

Solid Waste Liquid Waste

(Powder, Wipes, Weigh Boats) (DMSO/EtOH Stocks) ConEnmiElEe ClEssEe

WARNING: Do NOT dilute with water 1. Rinse with Acetone/EtOH
(Precipitation Risk) (Collect as Organic Waste)

l

Double Bag (4 mil Poly) Is solvent compatible 2. Rinse with 0.1M HCI
Label: 'High Potency Pharm' with Organic Stream? (Convert to Salt Form)

Segregated Organic Waste
(Non-Halogenated)

3. Standard Soap & Water

High-Temp Incineration
(Do NOT Autoclave)

Click to download full resolution via product page

Caption: Operational workflow for segregating and disposing of AFR-605 based on physical
state and solubility properties.
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Emergency Spill Response

In the event of a powder spill outside a fume hood:

Evacuate the immediate area for 15 minutes to allow aerosols to settle.[1]
e Don PPE: Tyvek suit, double gloves, and P100 respirator.[1]
o Cover: Gently cover the spill with paper towels dampened with Ethanol (prevents dust).[1]

e Wipe: Wipe up the spill working from the outside in.[1] Do not use a broom/brush (generates
dust).[1]

o Decontaminate Surface: Apply a 10% Bleach solution followed by an Ethanol rinse.[1]
Bleach aids in oxidative degradation of the indazole structure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Standard Operating Procedure: Disposal of AFR-605
Free Base]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664406/docs#standard-operating-procedure-
disposal-of-afr-605-free-base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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